Cas no 1956311-11-7 (N,N-DIBENZYL-6-(TERT-BUTYL)PYRIDAZIN-3-AMINE)

• Product Name: N,N-DIBENZYL-6-(TERT-BUTYL)PYRIDAZIN-3-AMINE
• CAS No: 1956311-11-7
• MF: C₂₂H₂₅N₃
• MW: 331.454005002975
• CID: 5192520
• Update Time: 2025-10-16

N,N-DIBENZYL-6-(TERT-BUTYL)PYRIDAZIN-3-AMINE Chemical and Physical Properties

Names and Identifiers

• N,N-DIBENZYL-6-(TERT-BUTYL)PYRIDAZIN-3-AMINE
• 3-Pyridazinamine, 6-(1,1-dimethylethyl)-N,N-bis(phenylmethyl)-

• Inchi： 1S/C22H25N3/c1-22(2,3)20-14-15-21(24-23-20)25(16-18-10-6-4-7-11-18)17-19-12-8-5-9-13-19/h4-15H,16-17H2,1-3H3
• InChI Key： NNMKQVVLUKJTCY-UHFFFAOYSA-N
• SMILES： C1(N(CC2=CC=CC=C2)CC2=CC=CC=C2)=NN=C(C(C)(C)C)C=C1

Additional information on N,N-DIBENZYL-6-(TERT-BUTYL)PYRIDAZIN-3-AMINE

Comprehensive Overview of N,N-Dibenzyl-6-(tert-butyl)pyridazin-3-amine (CAS No. 1956311-11-7): Properties, Applications, and Industry Insights

N,N-Dibenzyl-6-(tert-butyl)pyridazin-3-amine (CAS No. 1956311-11-7) is a specialized pyridazine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a tert-butyl group at the 6-position and dibenzylamine substitution at the 3-position, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₂₂H₂₅N₃, and precise steric configuration make it valuable for designing kinase inhibitors and catalytic ligands, aligning with current trends in targeted drug discovery.

In recent years, the demand for highly functionalized pyridazines like N,N-Dibenzyl-6-(tert-butyl)pyridazin-3-amine has surged, driven by their role in developing next-generation therapeutics. Researchers frequently search for "pyridazine-based drug candidates 2024" or "tert-butyl amine derivatives in medicinal chemistry," reflecting the compound's relevance in addressing challenges such as drug resistance and selective enzyme modulation. The dibenzylamine moiety further enhances its lipophilicity, a critical factor in optimizing blood-brain barrier permeability—a hot topic in neuropharmacology.

Synthetic protocols for CAS 1956311-11-7 often involve Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, methods widely discussed in forums on "green chemistry approaches for heterocycles." Environmental considerations have led to innovations like solvent-free reactions and microwave-assisted synthesis, reducing the ecological footprint of producing such intermediates. Analytical characterization via HPLC-MS and NMR spectroscopy ensures compliance with stringent pharmaceutical-grade purity standards (>98%), a key concern for manufacturers.

Beyond pharmaceuticals, N,N-Dibenzyl-6-(tert-butyl)pyridazin-3-amine finds niche applications in material science, particularly in designing organic semiconductors. Its electron-rich pyridazine core facilitates charge transport, making it a candidate for OLEDs and photovoltaic devices. Queries like "pyridazines in renewable energy materials" highlight this interdisciplinary potential. Stability studies under varying pH and temperature conditions (accelerated degradation testing) further validate its utility in industrial formulations.

Regulatory and safety profiles of CAS 1956311-11-7 adhere to REACH and FDA guidelines, with no reported mutagenicity or acute toxicity in standard assays. This aligns with the growing emphasis on "sustainable chemical alternatives" in global markets. Suppliers often provide technical datasheets and structure-activity relationship (SAR) reports, addressing frequent buyer inquiries about batch-to-batch consistency and scalability.

In conclusion, N,N-Dibenzyl-6-(tert-butyl)pyridazin-3-amine exemplifies the convergence of medicinal chemistry and advanced materials. Its adaptability to high-throughput screening platforms and compatibility with continuous flow chemistry position it as a cornerstone in modern R&D. As industries prioritize "fragment-based drug design" and "green synthesis metrics," this compound's strategic importance is poised to grow exponentially.